Cas no 105356-50-1 (Ethyl 4-(1-methyl-1H-pyrrol-2-yl)-2,4-dioxobutanoate)

• Product Name: Ethyl 4-(1-methyl-1H-pyrrol-2-yl)-2,4-dioxobutanoate
• CAS No: 105356-50-1
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• MDL: MFCD14707576
• CID: 4679006
• Update Time: 2025-10-31

Ethyl 4-(1-methyl-1H-pyrrol-2-yl)-2,4-dioxobutanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(1-methyl-1H-pyrrol-2-yl)-2,4-dioxobutanoate

• MDL： MFCD14707576
• Inchi： 1S/C11H13NO4/c1-3-16-11(15)10(14)7-9(13)8-5-4-6-12(8)2/h4-6H,3,7H2,1-2H3
• InChI Key： GTYAONKFLBHYCT-UHFFFAOYSA-N
• SMILES： O(CC)C(C(CC(C1=CC=CN1C)=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 300
• Topological Polar Surface Area: 65.4

Additional information on Ethyl 4-(1-methyl-1H-pyrrol-2-yl)-2,4-dioxobutanoate

Ethyl 4-(1-methyl-1H-pyrrol-2-yl)-2,4-dioxobutanoate (CAS No. 105356-50-1): An Overview

Ethyl 4-(1-methyl-1H-pyrrol-2-yl)-2,4-dioxobutanoate (CAS No. 105356-50-1) is a compound of significant interest in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its unique structural features, has garnered attention for its potential applications in various scientific and pharmaceutical contexts. The compound's structure includes a pyrrole ring and a diketone moiety, which contribute to its chemical reactivity and biological activity.

The pyrrole ring is a five-membered aromatic heterocycle containing four carbon atoms and one nitrogen atom. Pyrroles are known for their stability and their ability to participate in a wide range of chemical reactions. The presence of the pyrrole ring in Ethyl 4-(1-methyl-1H-pyrrol-2-yl)-2,4-dioxobutanoate contributes to its unique chemical properties, making it a valuable intermediate in the synthesis of more complex molecules.

The diketone moiety (2,4-dioxobutanoate) is another key structural feature of this compound. Diketones are known for their ability to undergo various reactions, including condensation, reduction, and nucleophilic addition. The presence of the diketone moiety in Ethyl 4-(1-methyl-1H-pyrrol-2-yl)-2,4-dioxobutanoate makes it a versatile building block for the synthesis of bioactive compounds and pharmaceuticals.

Recent research has focused on the potential biological activities of Ethyl 4-(1-methyl-1H-pyrrol-2-yl)-2,4-dioxobutanoate. Studies have shown that compounds with similar structures exhibit anti-inflammatory, antioxidant, and antitumor properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of Ethyl 4-(1-methyl-1H-pyrrol-2-yl)-2,4-dioxobutanoate demonstrated significant inhibitory effects on cancer cell proliferation. This finding suggests that the compound may have therapeutic potential in the treatment of various cancers.

In addition to its potential as an anticancer agent, Ethyl 4-(1-methyl-1H-pyrrol-2-yl)-2,4-dioxobutanoate has also been investigated for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are major health concerns worldwide. Research has shown that compounds with similar structures can modulate inflammatory responses by inhibiting key enzymes involved in the inflammatory pathway. This makes Ethyl 4-(1-methyl-1H-pyrrol-2-yl)-2,4-dioxobutanoate a promising candidate for the development of new anti-inflammatory drugs.

The antioxidant properties of Ethyl 4-(1-methyl-1H-pyrrol-2-yl)-2,4-dioxobutanoate have also been explored. Oxidative stress is implicated in a wide range of diseases, including neurodegenerative disorders and cardiovascular diseases. Compounds with antioxidant activity can help mitigate oxidative damage by scavenging free radicals and reducing oxidative stress. Studies have shown that Ethyl 4-(1-methyl-1H-pyrrol-2-yl)-2,4-dioxobutanoate exhibits potent antioxidant activity, making it a valuable candidate for further investigation in this area.

The synthesis of Ethyl 4-(1-methyl-1H-pyrrol-2-yl)-2,4-dioxobutanoate has been well-documented in the literature. One common synthetic route involves the condensation of ethyl acetoacetate with 1-methylpyrrole followed by oxidation to form the diketone moiety. This synthetic method is efficient and scalable, making it suitable for large-scale production of the compound.

In conclusion, Ethyl 4-(1-methyl-1H-pyrrol-2-yl)-2,4-dioxobutanoate (CAS No. 105356-50-1) is a compound with significant potential in various scientific and pharmaceutical applications. Its unique structural features contribute to its chemical reactivity and biological activity, making it a valuable intermediate in organic synthesis and a promising candidate for the development of new drugs with anti-inflammatory, antioxidant, and antitumor properties. Ongoing research continues to explore the full range of applications for this compound, highlighting its importance in the field of medicinal chemistry.